Cas no 58656-97-6 (Benzoic acid, 3-methoxy-, 1,1-dimethylethyl ester)

Benzoic acid, 3-methoxy-, 1,1-dimethylethyl ester structure
58656-97-6 structure
Product Name:Benzoic acid, 3-methoxy-, 1,1-dimethylethyl ester
CAS No:58656-97-6
MF:C12H16O3
MW:208.253643989563
MDL:MFCD14635750
CID:341334
PubChem ID:21222770
Update Time:2025-04-19

Benzoic acid, 3-methoxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methoxy-, 1,1-dimethylethyl ester
    • tert-butyl 3-methoxybenzoate
    • tert-Butyl3-methoxybenzoate
    • MFCD14635750
    • 58656-97-6
    • DTXSID30611461
    • SCHEMBL8456234
    • AKOS013211843
    • MDL: MFCD14635750
    • Inchi: 1S/C12H16O3/c1-12(2,3)15-11(13)9-6-5-7-10(8-9)14-4/h5-8H,1-4H3
    • InChI Key: ZPLFHXUDJLEUOT-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Benzoic acid, 3-methoxy-, 1,1-dimethylethyl ester Pricemore >>

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